Cas no 2194846-94-9 (N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 2194846-94-9
• MF: C₁₆H₂₂N₂O₆S
• MW: 370.420683383942
• CID: 6219165
• PubChem ID: 131703235
• Update Time: 2025-06-03

N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide
• N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• AKOS040704772
• F6571-2524
• 2194846-94-9
• N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide

• Inchi： 1S/C16H22N2O6S/c1-18-13-10-12(4-5-14(13)24-15(18)20)25(21,22)17-11-16(23-9-8-19)6-2-3-7-16/h4-5,10,17,19H,2-3,6-9,11H2,1H3
• InChI Key： SBOJNGJYHMGLDI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(C)C(=O)O2)(NCC1(CCCC1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 370.11985760g/mol
• Monoisotopic Mass: 370.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 114Ų

Additional information on N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Comprehensive Analysis of N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2194846-94-9)

The compound N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2194846-94-9) is a structurally unique sulfonamide derivative with potential applications in pharmaceutical and biochemical research. Its molecular framework combines a cyclopentylmethyl group, a hydroxyethoxy side chain, and a benzoxazole core, making it a subject of interest for drug discovery and material science. Researchers are increasingly exploring its properties due to its modular design, which allows for targeted modifications to enhance solubility, bioavailability, and binding affinity.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. The benzoxazole moiety in this compound is particularly noteworthy, as it is frequently associated with antimicrobial, anti-inflammatory, and anticancer activities. Users searching for "benzoxazole derivatives in drug development" or "sulfonamide applications 2024" will find this compound relevant to cutting-edge research trends. Its hydroxyethoxy side chain also aligns with current interests in improving drug delivery systems, a hot topic in pharmaceutical forums and AI-driven research platforms.

The CAS No. 2194846-94-9 identifier ensures precise tracking in chemical databases, catering to professionals seeking "high-purity sulfonamide suppliers" or "CAS registry insights." Analytical studies highlight its stability under physiological conditions, a critical factor for in vivo applications. Computational models predict strong interactions with enzymatic targets, sparking discussions on platforms like ResearchGate about "molecular docking studies for sulfonamides."

From a synthetic perspective, the cyclopentylmethyl group introduces steric complexity, appealing to chemists investigating "steric effects in organic synthesis." The compound’s 2-oxo-2,3-dihydro-1,3-benzoxazole segment is another focal point, often linked to photophysical properties in material science queries such as "fluorescent benzoxazole derivatives." These attributes make it a multidisciplinary candidate, bridging gaps between therapeutics and advanced materials.

Ongoing studies explore its potential as a scaffold for kinase inhibitors or GPCR modulators, addressing popular search terms like "next-generation sulfonamide drugs." Environmental compatibility is another trending angle, with forums debating "green chemistry approaches for sulfonamide synthesis." As research evolves, this compound exemplifies innovation at the intersection of chemistry and biology, answering both academic and industrial demands for novel, efficacious molecules.